Reactivity of lignin and problems of its oxidative destruction with peroxy reagents

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n11ABEH000488

Abstract

Published data on reactivity and oxidation of lignin and model compounds with hydrogen peroxide, ozone and chlorine dioxide as well as on oxidative destruction of the sulfate pulp lignin with various reagents during bleaching are systematised and generalised. Concepts of lignin activation towards its selective oxidation and kinetic features of sulfate pulp oxidative delignification are considered. The bibliography includes 157 references.

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